Cas no 2098090-95-8 (2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine)

• Product Name: 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine
• CAS No: 2098090-95-8
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5047362
• Update Time: 2025-06-08

2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine
• 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine

• Inchi： 1S/C12H17N3O/c13-10-2-1-5-14-11(10)15-6-3-12(4-7-15)8-16-9-12/h1-2,5H,3-4,6-9,13H2
• InChI Key： FTAQGGKFAQDMDJ-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCN(C1C(=CC=CN=1)N)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 0.9
• Topological Polar Surface Area: 51.4

Additional information on 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine

Introduction to 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine (CAS No. 2098090-95-8)

2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2098090-95-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic azapeptides, which are known for their unique structural and functional properties. The presence of a spirocyclic framework and an azapeptide moiety makes this molecule a promising candidate for various biological applications, particularly in drug discovery and development.

The molecular structure of 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine features a pyridine ring connected to a spirocyclic azapeptide backbone. The spirocyclic core is composed of an oxygen atom and an azetidine ring fused with a nonane chain, which contributes to the compound's rigidity and stability. This structural motif is particularly interesting because it mimics natural products found in biological systems, suggesting potential bioactivity.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of this compound with biological targets more effectively. The pyridine moiety in 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are crucial for binding to proteins and enzymes. These interactions are essential for designing molecules with high affinity and selectivity for therapeutic targets.

The spirocyclic azapeptide portion of the molecule offers additional opportunities for customization and optimization. By modifying the substituents on the nonane chain or the azetidine ring, chemists can fine-tune the physicochemical properties of the compound, such as solubility, metabolic stability, and pharmacokinetic behavior. These modifications are critical for improving drug-like characteristics and enhancing biological activity.

In the context of drug discovery, 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-amine has been investigated for its potential role in modulating various biological pathways. For instance, its structural features suggest that it may interact with enzymes involved in inflammation, pain signaling, or neurotransmission. Preliminary studies have shown that derivatives of this compound exhibit promising activity in preclinical models, making it a valuable scaffold for further development.

The synthesis of 2-(2-Oxa-7-azaspiro[3.5]nonan-7-yl)pyridin-3-am ine involves multi-step organic reactions, including spirocyclic ring formation and peptide bond construction. Advanced synthetic techniques such as transition-metal-catalyzed reactions and solid-phase peptide synthesis have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is essential for drugs that need to reach their target sites within the body efficiently. Additionally, the presence of polar functional groups allows for interactions with both hydrophilic and hydrophobic regions of biological targets, increasing the likelihood of effective binding.

Recent research has also highlighted the importance of stereochemistry in determining the bioactivity of spirocyclic compounds like 2-(2-Oxa -7 -azaspiro[3 .5 ]nonan -7 -yl )py ridin -3 -ami ne . Studies have shown that enantiomers or diastereomers of this molecule can exhibit significantly different biological responses due to differences in their three-dimensional structures. This underscores the need for precise stereochemical control during synthesis and optimization.

In conclusion, 2-( 2-Oxa -7 -azaspi ro [ 3 .5 ]no na n -7 -y l )py ridi n -3 -ami ne (CAS No . 2098090 -95 -8 ) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research . Its unique spirocyclic azapeptide framework , combined with its ability to interact with biological targets , makes it an attractive scaffold for developing novel therapeutic agents . Further exploration of its pharmacological properties and synthetic modifications will likely lead to new insights into drug design and development strategies .